Cas no 1805375-16-9 (3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805375-16-9
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4873655
• Update Time: 2025-05-19

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-1-5-6(10)4(3-14)2-13-7(5)8(11)12/h2-3,8H,1H2
• InChI Key： LEVWRFJVTOXKOB-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C=O)=CN=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde

Comprehensive Overview of 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805375-16-9)

The compound 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805375-16-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a chloro substituent, and a difluoromethyl moiety, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel small-molecule drugs and crop protection agents.

One of the key features of 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde is its reactivity, which stems from the presence of multiple functional groups. The bromomethyl group is particularly noteworthy, as it can participate in nucleophilic substitution reactions, enabling the construction of more complex architectures. This property is often leveraged in medicinal chemistry to create targeted therapies for diseases such as cancer and infectious diseases. Additionally, the difluoromethyl group is known to enhance the metabolic stability of drug candidates, a topic of great interest in modern drug discovery.

In the context of agrochemical innovation, this compound has shown promise as a building block for pesticide development. The combination of halogen atoms and the carboxaldehyde group allows for the design of molecules with improved binding affinity to target enzymes in pests. Given the growing demand for sustainable and eco-friendly pesticides, researchers are exploring how derivatives of 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde can contribute to reducing environmental impact while maintaining efficacy.

The synthesis of 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde typically involves multi-step organic reactions, including halogenation and formylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being investigated to improve yield and reduce reaction times. These innovations align with the broader trend in green chemistry, where minimizing waste and energy consumption is a top priority. As a result, this compound is often discussed in forums focusing on sustainable chemical manufacturing.

From a commercial perspective, the demand for 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde is driven by its versatility in custom synthesis and contract research organizations (CROs). Companies specializing in high-value intermediates frequently list this compound in their catalogs, catering to clients in the pharmaceutical and agrochemical sectors. Its CAS No. 1805375-16-9 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control.

In summary, 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805375-16-9) is a compound of growing importance in both drug development and crop science. Its structural complexity and functional diversity make it a focal point for researchers aiming to address some of the most pressing challenges in these fields. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in academic publications and industry reports for years to come.